1-(1-Hydroxy-1-methylethyl)cyclopropanesulfonamide

• CAS RN: 1397343-14-4
• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 1-(2-hydroxypropan-2-yl)cyclopropane-1-sulfonamide
• InChI: InChI=1S/C6H13NO3S/c1-5(2,8)6(3-4-6)11(7,9)10/h8H,3-4H2,1-2H3,(H2,7,9,10)
• InChI Key: KFJUNGITOPYZCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CC1)S(=O)(=O)N)O

Description

1-(1-Hydroxy-1-methylethyl)cyclopropanesulfonamide is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product of Step 2 (995 mg) in methanol (30 mL) under nitrogen was added Pd/C (169 mg). The flask was purged with hydrogen and stirred for 3 hours. Celite was added to the reaction mixture and it was filtered through a pad of Celite. The solvent was removed in vacuo. The resulting residue was purified by flash chromatography (ISCO, 0 to 10% methanol in dichloromethane) to afford the desired product (391 mg). 1H NMR (400 MHz, CDCl3): δ (ppm) 4.88 (br s, 2H), 2.58 (s, 1H), 1.44-1.41 (m, 2H), 1.41 (s, 6H), 1.06-1.03 (m, 2H).